Cas no 147137-35-7 (Isoxazole,5-methyl-3-(3-thienyl)-)

• Product Name: Isoxazole,5-methyl-3-(3-thienyl)-
• CAS No: 147137-35-7
• MF: C₈H₇NOS
• MW: 165.212280511856
• CID: 100858
• PubChem ID: 10920867
• Update Time: 2025-04-18

Isoxazole,5-methyl-3-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,5-methyl-3-(3-thienyl)-
• Isoxazole, 5-methyl-3-(3-thienyl)- (9CI)
• 147137-35-7
• 5-methyl-3-thiophen-3-yl-1,2-oxazole
• 5-methyl-3-(3-thienyl)isoxazole
• 5-methyl-3-thiophen-3-yl-isoxazole
• 5-methyl-3-(thiophen-3-yl)isoxazole
• ISOXAZOLE, 5-METHYL-3-(3-THIENYL)-
• DB-287795

• Inchi： 1S/C8H7NOS/c1-6-4-8(9-10-6)7-2-3-11-5-7/h2-5H,1H3
• InChI Key： OBMASRKHGWBVBN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(C)ON=1

Computed Properties

• Exact Mass: 165.02491
• Monoisotopic Mass: 165.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• PSA: 26.03